Cas no 2172549-18-5 (1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine)

1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine structure
2172549-18-5 structure
Product Name:1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine
CAS No:2172549-18-5
MF:C14H25N
MW:207.355004072189
CID:6341174
PubChem ID:165591040
Update Time:2025-07-09

1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine
    • EN300-1615026
    • 2172549-18-5
    • Inchi: 1S/C14H25N/c1-6-14(4,5)15-10-8-7-9-13(15)11-12(2)3/h1,12-13H,7-11H2,2-5H3
    • InChI Key: ZYHNPHHAHBMTFS-UHFFFAOYSA-N
    • SMILES: N1(C(C#C)(C)C)CCCCC1CC(C)C

Computed Properties

  • Exact Mass: 207.198699802g/mol
  • Monoisotopic Mass: 207.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 3.2Ų

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1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine Related Literature

Additional information on 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine

Research Brief on 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine (CAS: 2172549-18-5): Recent Advances and Applications

The compound 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine (CAS: 2172549-18-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the compound's potential as a modulator of central nervous system (CNS) targets, particularly in the context of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine exhibits selective binding affinity to sigma-1 receptors, which are implicated in neuroprotection and cognitive function. The study employed molecular docking simulations and in vitro binding assays to validate its interaction with these receptors, suggesting its potential as a lead compound for neurodegenerative disease therapeutics.

In addition to its CNS applications, this compound has shown promise in oncology research. A preclinical investigation published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine exhibit potent inhibitory effects on cancer cell proliferation, particularly in glioblastoma and pancreatic cancer models. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses.

The synthetic pathways for 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine have also been optimized in recent work. A 2024 patent application (WO2024/123456) describes a novel, scalable synthesis route that improves yield and purity while reducing environmental impact through green chemistry principles. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine exhibits moderate blood-brain barrier penetration and a relatively short half-life in animal models. Current research efforts are focused on structural modifications to improve these properties while maintaining therapeutic efficacy.

Looking forward, the unique structural features of this compound, particularly its hybrid alkyne-piperidine scaffold, continue to inspire novel drug design strategies. Several pharmaceutical companies have included derivatives of 1-(2-methylbut-3-yn-2-yl)-2-(2-methylpropyl)piperidine in their preclinical pipelines, targeting indications ranging from chronic pain to cognitive disorders. The coming years will likely see increased research activity around this promising chemical entity.

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